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Compound of Interest

Compound Name: 2-Phenoxybenzophenone
CAS No.: 42506-05-8
Cat. No.: B14659841
Get Quote
. J

Executive Safety Summary

2-Phenoxybenzophenone is a benzophenone derivative characterized by its lipophilic nature
and potential photo-reactivity.[1][2] While specific toxicological data for this isomer is less
abundant than its parent compound (Benzophenone), structural analogs suggest a hazard
profile including skin/eye irritation, respiratory tract irritation, and potential carcinogenicity
(Category 1B/2B based on benzophenone moiety).[1][2]

The Core Safety Directive: Treat this compound as a particulate inhalation hazard and a
contact sensitizer.[1][2] Because benzophenones are highly lipophilic, they can permeate
compromised skin barriers and latex gloves rapidly.[2]

Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the mechanism of exposure.[2]
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GHS Classification ] o
Hazard Class . Operational Implication
(Derived®*)

Dust causes immediate
irritation.[2] Long-term
T Skin Irrit. 2; Eye Irrit.[1][2][3] exposure may disrupt
2A; STOT SE 3 endocrine function (estrogenic
activity common in

benzophenones).[1][2]

Fine powder dispersed in air
. i can form explosive mixtures.[1]
Physical Combustible Dust o )
[2] Grounding is required

during bulk transfer.[1][2]

Zero-drain disposal. This
Environmental Aquatic Chronic 2 compound bioaccumulates in

aquatic environments.[1][2]

*Note: Classifications are based on Structure-Activity Relationships (SAR) with Benzophenone
(CAS 119-61-9) and 4-Phenoxybenzophenone due to limited specific data for the 2-isomer.[1]

[2]

PPE Selection Matrix

Scientific Rationale: Standard latex gloves are insufficient due to the non-polar nature of 2-
Phenoxybenzophenone, which facilitates diffusion through natural rubber.[1][2] Nitrile
provides superior chemical resistance.[2]

A. Protective Equipment by Task[2][3][4][5]
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PPE Component

Specification

Scientific Justification

Hand Protection (Solid)

Nitrile Rubber (Min.[1][2]

thickness 0.11 mm)

Resists physical abrasion from
crystals; prevents lipophilic
absorption.[1][2]

Hand Protection (Solution)

Double Gloving (Nitrile over

Laminate)

If dissolved in Acetone/DCM,
the solvent drives permeation.
[1][2] Laminate provides
broad-spectrum solvent

resistance.[1][2]

Respiratory

N95 (US) / P2 (EU) minimum.
[1][2] P100/P3 recommended.

[1](2]

Particle size analysis of
benzophenone derivatives
often shows fractions <10um,
capable of deep lung

deposition.[2]

Eye Protection

Chemical Goggles (Indirect
Vent)

Safety glasses allow side-entry
of airborne dust.[1][2] Goggles

seal the ocular cavity.[2]

Body Protection

Tyvek® Lab Coat (Closed

front)

Cotton lab coats retain dust in
the weave, creating a
secondary exposure source in
laundry.[1][2]

Operational Protocol: Safe Handling & Weighing

Objective: Isolate the user from the particulate phase.

Step 1: Engineering Controls Setup[1]

 Verify Airflow: Ensure Fume Hood operates at 80—100 fpm face velocity.

 Static Control: Place an ionizing bar or anti-static gun near the balance.[1][2] Benzophenone

derivatives are static-prone; static discharge can scatter powder, defeating PPE.[1][2]

Step 2: The "Zero-Contact" Weighing Method[1][2]
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» Don PPE: Put on N95 respirator before opening the secondary container.[1][2]
» Transfer: Do not pour from the stock bottle. Use a disposable antistatic spatula.[2]

o Containment: Weigh directly into a tared vial with a screw cap. Do not use weigh boats if
possible, as transferring from boat to flask generates the highest dust levels.[2]

o Decontamination: Wipe the exterior of the stock bottle and the balance area with a
chemically compatible solvent wipe (Ethanol or Isopropanol) immediately after closing the
vessel.[2]

Step 3: Solubilization (If applicable)[1][2]

e Warning: Once dissolved, the permeation rate through skin increases exponentially.[2]
e Add solvent inside the hood.[2]

o Keep the vessel closed during stirring/sonication to prevent aerosolization of the solution.

Logic of Exposure Control (Visualized)

The following diagram illustrates the decision pathway for PPE selection based on the state of
matter, ensuring you match the protection to the specific kinetic risk.

. . PPE: Nitrile Gloves (0.11mm)
Risk: Dust Inhalation + N95/P2 Respirator
& Surface Contamination + Goggles

Solid / Powder
__—V

Determine State of Matter

Risk: Rapid Skin Absol

rption PPE: Double Glove (Nitrile)
& Solvent Permeation

+ Fume Hood (Mandatory)
+ Face Shield (if splashing)

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state. Note the escalation to
double-gloving and mandatory fume hood use when the compound is solvated.[1][2]
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Emergency Response & Disposal

Accidental Release (Spill)[1][2][6]

e Solid Spill: Do not dry sweep.[1][2] This generates dust.[2][5] Cover with a damp paper towel
(water/ethanol mix) to wet the powder, then wipe up.[2]

e Liquid Spill: Absorb with vermiculite or sand.[1][2] Do not use combustible materials
(sawdust) if the solvent is flammable.[2]

Waste Disposal[1][2][7][8]
 Classification: Hazardous Organic Waste.[1][2]
e Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as

benzophenones can act as photo-initiators, potentially causing exothermic reactions in waste
containers.[1][2]

» Labeling: Clearly tag as "Toxic to Aquatic Life" to prevent downstream environmental release.

[1](21(€]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 10802273, 2-Phenoxybenzophenone. Retrieved from [Link]

o ECHA (European Chemicals Agency).Registration Dossier: Benzophenone (Structure-
Activity Reference).[1][2] Retrieved from [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 2-Phenoxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14659841/docs#personal-protective-equipment-ppe-
handling-guide-2-phenoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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